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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl vanillin isobutyrate, a

significant compound in flavor and fragrance chemistry. This document details its core

physicochemical properties, outlines a standard synthesis protocol, and presents a logical

workflow for its preparation, catering to the needs of researchers and professionals in drug

development and related scientific fields.

Core Physicochemical Data
Ethyl vanillin isobutyrate is a synthetic ester derivative of ethyl vanillin, valued for its

enhanced stability and sensory profile.[1] A summary of its key quantitative data is presented

below for clear reference and comparison.
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Property Value Reference

Molecular Formula C13H16O4 [2][3][4][5]

Molecular Weight 236.26 g/mol [2][3][4][5]

CAS Number 188417-26-7 [2][3]

IUPAC Name
(2-ethoxy-4-formylphenyl) 2-

methylpropanoate
[1][2][4]

Appearance White to light yellow powder [4][5]

Melting Point 57.0 °C [4][6]

Boiling Point 328.5 ± 27.0 °C (Predicted) [5]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
[2][3][4]

Experimental Protocol: Synthesis of Ethyl Vanillin
Isobutyrate
The synthesis of ethyl vanillin isobutyrate is typically achieved through the esterification of

ethyl vanillin with an isobutyrylating agent. The following protocol details a common laboratory-

scale synthesis.

Objective: To synthesize ethyl vanillin isobutyrate from ethyl vanillin and isobutyric anhydride.

Materials:

Ethyl vanillin (3-ethoxy-4-hydroxybenzaldehyde)

Isobutyric anhydride

Sodium acetate (catalyst)

Methanol-water or ethanol-water mixed solvent

Standard laboratory glassware and apparatus for heating, stirring, and filtration
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Procedure:

Reaction Setup: In a suitable reaction vessel, combine ethyl vanillin and isobutyric

anhydride.

Catalysis: Introduce a catalytic amount of an alkali metal salt of a lower carboxylic acid, such

as sodium acetate.[7]

Heating: Heat the reaction mixture to a temperature between 60°C and 120°C.[7] The

reaction is typically maintained at 80-90°C.[7]

Reaction Monitoring: Monitor the progress of the reaction. The reaction time is generally

short.[7]

Work-up: Upon completion of the reaction, add a methanol-water or ethanol-water mixed

solvent to the reaction mixture.[7]

Crystallization: Allow the mixture to cool to room temperature to facilitate the crystallization of

the product, ethyl vanillin isobutyrate.[7]

Isolation: Isolate the crystals by filtration.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent, such as isopropanol, to yield high-purity ethyl vanillin isobutyrate.[6]

Logical and Experimental Workflow
The following diagrams illustrate the chemical synthesis pathway and a typical experimental

workflow for the preparation and purification of ethyl vanillin isobutyrate.
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Reactants

Reaction Conditions

ProductEthyl Vanillin

Ethyl Vanillin Isobutyrate

Isobutyric Anhydride

Sodium Acetate
(Catalyst)

60-120 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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